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Compound of Interest

Compound Name: Rilpivirine Fumarate Salt

CAS No.: 877817-88-4

Cat. No.: B2942193

Get Quote

Methodology ID: AN-UV-RPV-042 | Version: 2.1 | Status: Validated

Executive Summary
This technical guide details the protocol for the quantitative determination of Rilpivirine

Fumarate (RPV-Fum) using UV-Visible Spectrophotometry. Unlike generic protocols, this guide

addresses the specific challenges of RPV-Fum, including its poor aqueous solubility,

photosensitivity, and the stoichiometric correction required when analyzing the salt form versus

the free base.

Two methods are presented:

Method A (Zero-Order): For bulk drug substance and content uniformity.

Method B (First-Derivative): For dosage forms to eliminate excipient interference.
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Rilpivirine is a diarylpyrimidine (DAPY) non-nucleoside reverse transcriptase inhibitor (NNRTI).

Its UV absorption properties are derived from the conjugated

-electron system within the pyrimidine and nitrile-substituted aromatic rings.

Spectral Characteristics[1][2][3][4][5][6][7][8]
Chromophore: Diarylpyrimidine core.

Solvent Dependency: RPV is practically insoluble in water but soluble in organic solvents

(Methanol, Acetonitrile). Methanol is the preferred solvent due to its UV transparency >205

nm.

Interference Alert (The Fumarate Factor): Fumaric acid (the counter-ion) exhibits significant

UV absorption in the 200–250 nm range. Therefore, selecting a

above 290 nm is critical to ensure specificity to the Rilpivirine moiety.

Experimental Workflow (Visualized)
The following diagram outlines the critical path for analysis, including the decision matrix for

method selection.
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Figure 1: Analytical workflow for Rilpivirine Fumarate quantification, distinguishing between bulk

API and complex dosage forms.

Materials & Instrumentation
Spectrophotometer: Double-beam UV-Vis spectrophotometer (e.g., Shimadzu UV-1800 or

equivalent) with 1 cm matched quartz cells.

Solvent: Methanol (HPLC or Spectroscopic Grade).

Glassware: Amber volumetric flasks (Class A) are mandatory due to RPV photosensitivity.

Protocol: Method A (Zero-Order Spectrophotometry)
Best for: Bulk API analysis and Dissolution profiling.

Standard Preparation
Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Rilpivirine Fumarate Reference

Standard. Transfer to a 10 mL amber volumetric flask. Add 5 mL Methanol and sonicate for 5

minutes (critical for complete dissolution). Make up to volume with Methanol.

Working Standard (10 µg/mL): Transfer 1.0 mL of Stock Solution into a 100 mL amber

volumetric flask. Dilute to volume with Methanol.

Spectral Scanning & Wavelength Selection
Scan the Working Standard (10 µg/mL) against a Methanol blank from 200 nm to 400 nm.

Observation: You will likely observe maxima at ~290 nm and ~306 nm.

Selection: Select 306 nm as the analytical wavelength (

).

Why? The 306 nm peak is distinct for the Rilpivirine chromophore and minimizes

interference from the fumarate moiety (which absorbs strongly <250 nm).

Linearity Construction
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Prepare a series of dilutions from the Stock Solution to obtain concentrations of: 2, 4, 6, 8, 10,

and 12 µg/mL. Measure absorbance at 306 nm. Plot Absorbance vs. Concentration.

Protocol: Method B (First-Order Derivative)
Best for: Tablet formulations where excipients (TiO2, starch) cause baseline shifts.

Rationale
Zero-order spectra of formulations often show "background lift" due to scattering by insoluble

excipients. Derivative spectroscopy (

) eliminates this constant interference.

Procedure
Use the same sample solutions prepared in Method A.

Configure the spectrophotometer software to calculate the First Derivative (D1).

Scaling Factor:

nm or 4 nm (Optimize for signal-to-noise ratio).

Zero-Crossing Point: Identify the wavelength where the pure drug has a significant derivative

peak, and the interfering excipients cross zero (or have negligible slope).

Quantification: Measure the amplitude of the trough or peak (e.g., distance from baseline to

peak at ~290-310 nm range) specific to RPV.

Critical Calculation: The Salt Correction
One of the most common errors in RPV quantification is neglecting the stoichiometry of the salt

form.

If your Reference Standard is Rilpivirine Fumarate but you are reporting content as Rilpivirine

Base:

MW Rilpivirine Base (
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): 366.42 g/mol

MW Rilpivirine Fumarate (

): 482.5 g/mol

Correction Factor:

Formula for Assay:

(Ensure

and

are in the same units and form).

Validation Parameters (ICH Q2(R1))
The following acceptance criteria ensure the method is reliable for QC release.

Parameter Acceptance Criteria
Typical RPV Results
(Methanol)

Linearity (Range: 2–12 µg/mL)

Precision (Repeatability) RSD < 2.0% 0.8% - 1.2%

Accuracy (Recovery) 98.0% – 102.0% 99.5% ± 1.1%

LOD ~0.15 µg/mL

LOQ ~0.45 µg/mL

Robustness nm Stable Absorbance

Troubleshooting & Critical Control Points
Photosensitivity (Crucial)
Rilpivirine undergoes E/Z isomerization or degradation upon exposure to UV/VIS light.
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Control: All solutions must be prepared in amber glassware.

Execution: Complete measurements within 1 hour of preparation.

Solubility "Crash"
RPV is hydrophobic. Diluting a Methanol stock directly into an aqueous buffer (for dissolution

testing) can cause precipitation.

Control: Ensure the aqueous medium contains a surfactant (e.g., Polysorbate 20) or

maintain at least 40% organic phase if not using surfactant.

Fumarate Interference
Control: Do not quantify at 250-260 nm. While RPV absorbs there, the Fumarate counter-ion

contributes significantly to the signal, leading to false positives in stoichiometry calculations.

Stick to 306 nm.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2942193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

